Cas no 899967-48-7 (N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-ethoxyphenoxy)acetamide)

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-ethoxyphenoxy)acetamide structure
899967-48-7 structure
Product Name:N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-ethoxyphenoxy)acetamide
CAS No:899967-48-7
MF:C23H23N5O4
MW:433.459824800491
CID:5490808
Update Time:2025-07-17

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-ethoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-(4-ethoxyphenoxy)acetamide
    • N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-ethoxyphenoxy)acetamide
    • Inchi: 1S/C23H23N5O4/c1-4-31-18-7-9-19(10-8-18)32-13-21(29)26-27-14-24-22-20(23(27)30)12-25-28(22)17-6-5-15(2)16(3)11-17/h5-12,14H,4,13H2,1-3H3,(H,26,29)
    • InChI Key: JGGOOUJFAOJDSV-UHFFFAOYSA-N
    • SMILES: C(NN1C=NC2N(C3=CC=C(C)C(C)=C3)N=CC=2C1=O)(=O)COC1=CC=C(OCC)C=C1

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-ethoxyphenoxy)acetamide Pricemore >>

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N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-ethoxyphenoxy)acetamide Related Literature

Additional information on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-ethoxyphenoxy)acetamide

Recent Advances in the Study of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(4-ethoxyphenoxy)acetamide (CAS: 899967-48-7)

The compound N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(4-ethoxyphenoxy)acetamide (CAS: 899967-48-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolo[3,4-d]pyrimidine core, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and inflammation-related pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory and proliferative diseases. In vitro and in vivo studies have demonstrated its high binding affinity and selectivity, which are critical for minimizing off-target effects. Structural-activity relationship (SAR) analyses have further refined the understanding of how modifications to the pyrazolo[3,4-d]pyrimidine scaffold influence its biological activity. These insights are paving the way for the development of next-generation derivatives with improved potency and safety profiles.

Pharmacokinetic studies of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(4-ethoxyphenoxy)acetamide have revealed favorable absorption and distribution properties, with notable oral bioavailability in animal models. The compound's metabolic stability and clearance rates have also been investigated, providing valuable data for future clinical translation. Additionally, recent toxicity assessments indicate a manageable safety profile, supporting its potential advancement into early-phase clinical trials.

In the context of therapeutic applications, this compound has shown efficacy in preclinical models of autoimmune diseases and certain cancers. For instance, it has been reported to attenuate inflammatory responses in rheumatoid arthritis models by targeting key signaling pathways. Similarly, its antiproliferative effects in cancer cell lines highlight its potential as a dual-purpose therapeutic agent. These findings underscore the versatility of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(4-ethoxyphenoxy)acetamide and its relevance to multiple disease areas.

Looking ahead, ongoing research aims to explore the compound's potential in combination therapies and its utility in addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and optimization. As the body of evidence grows, N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(4-ethoxyphenoxy)acetamide is poised to become a cornerstone in the development of novel kinase inhibitors and anti-inflammatory agents.

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